Cas no 74367-32-1 (Propanoic acid,2-methyl-, 2-(hydroxymethyl)-1-propylbutyl ester)

• Product Name: Propanoic acid,2-methyl-, 2-(hydroxymethyl)-1-propylbutyl ester
• CAS No: 74367-32-1
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 556356
• PubChem ID: 551271
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, 2-(hydroxymethyl)-1-propylbutyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 2-(hydroxymethyl)-1-propylbutyl ester
• Isobutyric acid 1-[1-(hydroxymethyl)propyl]butyl ester
• 74367-32-1
• Propanoic acid,2-methyl-,2-(hydroxymethyl)-1-propylbutyl ester
• 3-(hydroxymethyl)heptan-4-yl 2-methylpropanoate
• 2-(Hydroxymethyl)-1-propylbutyl 2-methylpropanoate #
• Propanoic acid, 2-methyl-, 2-(hydroxymethyl)-1-propylbutyl ester
• SCHEMBL23837107
• SXNNFRPGPOKUEN-UHFFFAOYSA-N

• Inchi： 1S/C12H24O3/c1-5-7-11(10(6-2)8-13)15-12(14)9(3)4/h9-11,13H,5-8H2,1-4H3
• InChI Key： SXNNFRPGPOKUEN-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)C(CCC)C(CO)CC

Computed Properties

• Exact Mass: 216.17300
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.945±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.6±13.0 ºC (760 Torr),
• Flash Point: 90.7±12.6 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 46.53000
• LogP: 2.37280